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Compound of Interest

Compound Name: Fenpyroximate

Cat. No.: B127894

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines and detailed protocols for the use of
Fenpyroximate 5% Emulsifiable Concentrate (EC) in experimental agricultural field trials. The
document covers the acaricide's mode of action, application recommendations, and a step-by-
step protocol for evaluating its bio-efficacy.

Application Notes
Introduction

Fenpyroximate 5% EC is a broad-spectrum acaricide belonging to the phenoxypyrazole class
of chemicals.[1] It is highly effective for controlling a wide variety of mite pests in agricultural
settings.[2][3][4] This formulation is a contact and stomach poison that provides quick
knockdown of mite populations and offers long-lasting residual activity.[1][2][5][6]
Fenpyroximate is effective against all motile stages of mites, including larvae, nymphs, and
adults.[1][2] It also exhibits inhibitory effects on the moulting of nymphs and oviposition.[1][2][5]

Mechanism of Action

Fenpyroximate acts by inhibiting mitochondrial electron transport at Complex | (NADH:
ubiquinone oxidoreductase).[2][7][8] This disruption interrupts cellular respiration and the
production of ATP, the primary energy currency of the cell.[5] The cessation of energy

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b127894?utm_src=pdf-interest
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://parijatagrochemicals.com/product/formite/
https://peptechbio.com/products/fenpyroximate-5-ec/
https://yougebiotech.com/fenpyroximate-5-ec/
https://angelcrop.com/shop/fenpyroximate-5-ec
https://parijatagrochemicals.com/product/formite/
https://peptechbio.com/products/fenpyroximate-5-ec/
https://peptechbio.com/products/fenpyroximate-5-sc/
https://koronationbioscience.com/product/fenpyroximate-5-ec/
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://parijatagrochemicals.com/product/formite/
https://peptechbio.com/products/fenpyroximate-5-ec/
https://parijatagrochemicals.com/product/formite/
https://peptechbio.com/products/fenpyroximate-5-ec/
https://peptechbio.com/products/fenpyroximate-5-sc/
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://peptechbio.com/products/fenpyroximate-5-ec/
https://irac-online.org/active-ingredient/fenpyroximate/
https://downloads.regulations.gov/EPA-HQ-OPP-2019-0386-0008/content.pdf
https://peptechbio.com/products/fenpyroximate-5-sc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

generation leads to a rapid stop in feeding and other biological activities, resulting in paralysis
and death of the target mite.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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